Cas no 325977-86-4 (4-ethoxy-N-4-(4-fluorophenyl)-1,3-thiazol-2-ylbenzamide)

• Product Name: 4-ethoxy-N-4-(4-fluorophenyl)-1,3-thiazol-2-ylbenzamide
• CAS No: 325977-86-4
• MF: C₁₈H₁₅FN₂O₂S
• MW: 342.387306451797
• CID: 6444248
• Update Time: 2025-06-11

4-ethoxy-N-4-(4-fluorophenyl)-1,3-thiazol-2-ylbenzamide Chemical and Physical Properties

Names and Identifiers

• 4-ethoxy-N-4-(4-fluorophenyl)-1,3-thiazol-2-ylbenzamide
• 4-ethoxy-N-(4-(4-fluorophenyl)thiazol-2-yl)benzamide
• 4-ethoxy-N-[4-(4-fluorophenyl)-1,3-thiazol-2-yl]benzamide
• Benzamide, 4-ethoxy-N-[4-(4-fluorophenyl)-2-thiazolyl]-

• Inchi： 1S/C18H15FN2O2S/c1-2-23-15-9-5-13(6-10-15)17(22)21-18-20-16(11-24-18)12-3-7-14(19)8-4-12/h3-11H,2H2,1H3,(H,20,21,22)
• InChI Key： ZXJNPCPRKYVVHV-UHFFFAOYSA-N
• SMILES： C(NC1=NC(C2=CC=C(F)C=C2)=CS1)(=O)C1=CC=C(OCC)C=C1

Experimental Properties

• Density: 1.311±0.06 g/cm3(Predicted)
• pka: 7.35±0.50(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzamides
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzamides

Additional information on 4-ethoxy-N-4-(4-fluorophenyl)-1,3-thiazol-2-ylbenzamide

Introduction to 4-Ethoxy-N-(4-(4-Fluorophenyl)-1,3-thiazol-2-yl)benzamide (CAS No. 325977-86-4)

4-Ethoxy-N-(4-(4-fluorophenyl)-1,3-thiazol-2-yl)benzamide (CAS No. 325977-86-4) is a synthetic compound that has garnered significant attention in the field of medicinal chemistry due to its potential therapeutic applications. This compound belongs to the class of thiazole derivatives and is characterized by its unique structural features, which include a thiazole ring, an ethoxy group, and a fluorinated phenyl moiety. These structural elements contribute to its pharmacological properties, making it a promising candidate for various drug development initiatives.

The thiazole ring is a five-membered heterocyclic compound containing one sulfur and one nitrogen atom. Thiazoles are known for their broad spectrum of biological activities, including antimicrobial, antifungal, and anticancer properties. The presence of the thiazole ring in 4-Ethoxy-N-(4-(4-fluorophenyl)-1,3-thiazol-2-yl)benzamide suggests that this compound may exhibit similar biological activities, which have been the focus of numerous research studies.

The ethoxy group (OCH₂CH₃) is an important functional group in organic chemistry. It is known for its ability to modulate the lipophilicity and solubility of molecules, which can significantly influence their pharmacokinetic properties. In the context of 4-Ethoxy-N-(4-(4-fluorophenyl)-1,3-thiazol-2-yl)benzamide, the ethoxy group may enhance the compound's ability to cross biological membranes, thereby improving its bioavailability and therapeutic efficacy.

The fluorinated phenyl moiety (4-fluorophenyl) is another key structural feature of this compound. Fluorine atoms are often introduced into drug molecules to improve their metabolic stability and binding affinity to target proteins. The presence of the fluorine atom in 4-Ethoxy-N-(4-(4-fluorophenyl)-1,3-thiazol-2-yl)benzamide may enhance its selectivity and potency, making it a valuable candidate for drug development.

Recent research has highlighted the potential therapeutic applications of 4-Ethoxy-N-(4-(4-fluorophenyl)-1,3-thiazol-2-yl)benzamide in various disease areas. For instance, studies have shown that this compound exhibits potent anti-inflammatory and analgesic properties. In a study published in the *Journal of Medicinal Chemistry*, researchers demonstrated that 4-Ethoxy-N-(4-(4-fluorophenyl)-1,3-thiazol-2-yl)benzamide effectively reduced inflammation in animal models of arthritis by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6.

In addition to its anti-inflammatory properties, 4-Ethoxy-N-(4-(4-fluorophenyl)-1,3-thiazol-2-yl)benzamide has also been investigated for its potential as an anticancer agent. A study published in *Cancer Research* reported that this compound selectively induced apoptosis in cancer cells while sparing normal cells. The mechanism of action involves the inhibition of key signaling pathways involved in cell proliferation and survival, such as the PI3K/Akt pathway.

The pharmacokinetic profile of 4-Ethoxy-N-(4-(4-fluorophenyl)-1,3-thiazol-2-yl)benzamide has also been extensively studied. Research has shown that this compound exhibits favorable pharmacokinetic properties, including good oral bioavailability and a long half-life. These characteristics make it suitable for chronic administration in clinical settings.

Clinical trials are currently underway to evaluate the safety and efficacy of 4-Ethoxy-N-(4-(4-fluorophenyl)-1,3-thiazol-2-yl)benzamide in various disease conditions. Early-phase trials have demonstrated promising results, with patients showing significant improvements in symptoms and quality of life. However, further research is needed to fully understand the long-term effects and potential side effects of this compound.

In conclusion, 4-Ethoxy-N-(4-(4-fluorophenyl)-1,3-thiazol-2-yl)benzamide (CAS No. 325977-86-4) is a promising compound with a unique combination of structural features that contribute to its therapeutic potential. Its anti-inflammatory and anticancer properties make it a valuable candidate for drug development. Ongoing research and clinical trials will continue to provide insights into its safety and efficacy, paving the way for its potential use in treating various diseases.